N-(2-ethyl-6-methylphenyl)-3-[(3-methyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-7-yl)sulfonyl]propanamide

• IUPAC Name: 3,4,5-trimethoxy-N-[4-methoxy-2-(4-methoxyphenyl)quinolin-6-yl]benzamide
• InChI: InChI=1S/C27H26N2O6/c1-31-19-9-6-16(7-10-19)22-15-23(32-2)20-14-18(8-11-21(20)29-22)28-27(30)17-12-24(33-3)26(35-5)25(13-17)34-4/h6-15H,1-5H3,(H,28,30)
• InChI Key: ZYVLGHPPPKOSCG-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C2=NC3=C(C=C(C=C3)NC(=O)C4=CC(=C(C(=C4)OC)OC)OC)C(=C2)OC
• Molecular Formula: C27H26N2O6
• Molecular Weight: 474.5 g/mol
• CAS No.: 1207057-56-4

Description

N-(2-ethyl-6-methylphenyl)-3-[(3-methyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-7-yl)sulfonyl]propanamide is a useful research compound. Its molecular formula is C27H26N2O6 and its molecular weight is 474.513. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Anti-inflammatory and Analgesic Applications

Compounds structurally related to N-(2-ethyl-6-methylphenyl)-3-[(3-methyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzothiazepin-7-yl)sulfonyl]propanamide have been synthesized and evaluated for their anti-inflammatory and analgesic activities. For instance, Ş. Küçükgüzel et al. (2013) synthesized a series of novel derivatives and evaluated their anti-inflammatory, analgesic, antioxidant, anticancer, and anti-HCV NS5B RNA-dependent RNA polymerase (RdRp) activities. These compounds exhibited promising anti-inflammatory and analgesic activities without causing significant tissue damage in liver, kidney, colon, and brain, suggesting their potential as therapeutic agents (Ş. Küçükgüzel et al., 2013).

Anticancer Activity

Continuing research into the structural family of benzothiazepines has identified compounds with potent preclinical antitumor activity. J. Hunt et al. (2000) discovered a farnesyltransferase inhibitor, demonstrating significant in vivo activity in a human colon tumor model. This compound, advancing into human clinical trials, underscores the potential of this chemical scaffold in developing new anticancer therapies (J. Hunt et al., 2000).

Antimicrobial Activity

Research on benzothiazepine derivatives has also expanded into the antimicrobial domain. Nikulsinh Sarvaiya et al. (2019) synthesized arylazopyrazole pyrimidone clubbed heterocyclic compounds, showing significant antimicrobial activity against various bacteria and fungi. This indicates the potential utility of benzothiazepine derivatives in addressing antibiotic resistance and developing new antimicrobial agents (Nikulsinh Sarvaiya et al., 2019).

Enzyme Receptor Agonists

Derivatives of benzothiazepines have been investigated for their role as agonists of the extracellular calcium sensing receptor (CaSR), which could be clinically important for treating disorders related to calcium metabolism. The crystal structures of two enantiomerically pure cyclic arenesulfonamide hydrochloride salts revealed their potential as CaSR agonists, providing insights into receptor recognition and suggesting a novel family of therapeutic agents (Lionel Kiefer et al., 2009).